Cas no 10130-53-7 (Benzenesulfonic acid,2,2'-[(4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis[5-methyl-,sodium salt (1:2))

• Product Name: Benzenesulfonic acid,2,2'-[(4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis[5-methyl-,sodium salt (1:2)
• CAS No: 10130-53-7
• MF: C₂₈H₂₀Br₂N₄Na₂O₈S₂
• MW: 810.397944450378
• CID: 158885
• PubChem ID: 165824
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-[(4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis[5-methyl-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-[(4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis[5-methyl-,sodium salt (1:2)
• Benzenesulfonic acid, 2,2'-[(4,8-diamino-3,7-dibromo- 9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino ]bis[5-methyl-, disodium salt
• Benzenesulfonic acid,2,2'-[(4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis[5-methyl-,sodium s
• disodium,2-[[4,8-diamino-3,7-dibromo-5-(4-methyl-2-sulfonatoanilino)-9,10-dioxoanthracen-1-yl]amino]-5-methylbenzenesulfonate
• Anthraquinone, 1,5-diamino-2,6-dibromo-4,8-bis((4-methyl-2-sulfophenyl)amino)-, disodium salt
• Benzenesulfonic acid, 2,2'-((4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino)bis(5-methyl-, disodium salt
• Benzenesulfonic acid, 2,2'-((4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino)bis(5-methyl-, sodium salt (1:2)
• 2,2'-[[(4,8-Diamino-3,7-dibromo-9,10-dihydro-9,10-dioxoanthracene)-1,5-diyl]diimino]bis(5-methylbenzenesulfonic acid)disodium salt
• 10130-53-7
• disodium;2-[[4,8-diamino-3,7-dibromo-5-(4-methyl-2-sulfonatoanilino)-9,10-dioxoanthracen-1-yl]amino]-5-methylbenzenesulfonate
• Benzenesulfonic acid, 2,2'-[(4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis[5-methyl-, sodium salt (1:2)
• DTXSID30889582
• Benzenesulfonic acid, 2,2'-[(4,8-diamino-3,7-dibromo-9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)diimino]bis[5-methyl-, disodium salt
• Benzenesulfonic acid, 2,2/'-[(4,8-diamino-3,7-dibromo- 9,10-dihydro-9,10-dioxo-1,5-anthracenediyl)di

• Inchi： 1S/C28H22Br2N4O8S2.2Na/c1-11-3-5-15(19(7-11)43(37,38)39)33-17-9-13(29)25(31)23-21(17)27(35)24-22(28(23)36)18(10-14(30)26(24)32)34-16-6-4-12(2)8-20(16)44(40,41)42;;/h3-10,33-34H,31-32H2,1-2H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2
• InChI Key： UGNMVLJXQDVALS-UHFFFAOYSA-L
• SMILES： BrC1C=C(C2C(C3C(=C(C=C(C=3C(C=2C=1N)=O)NC1C=CC(C)=CC=1S(=O)(=O)[O-])Br)N)=O)NC1C=CC(C)=CC=1S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 807.8886
• Monoisotopic Mass: 807.888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 1200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241Ų

Experimental Properties

• PSA: 224.64
• LogP: 8.53360